Cas no 2097974-39-3 (3-(Propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

3-(Propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a heterocyclic compound featuring a pyrimidine-2,4-dione core substituted with a pyrazine ring and an isopropyl group. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The pyrazine moiety enhances its potential as a ligand in coordination chemistry, while the tetrahydropyrimidine scaffold offers versatility in medicinal chemistry applications, particularly in the development of bioactive molecules. Its well-defined synthetic route and stability under standard conditions facilitate further functionalization and scalability. This compound is particularly relevant in the study of enzyme inhibitors and receptor modulators due to its balanced lipophilicity and hydrogen-bonding capabilities.
3-(Propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione structure
2097974-39-3 structure
Product name:3-(Propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
CAS No:2097974-39-3
MF:C11H12N4O2
MW:232.23858165741
CID:5045237

3-(Propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • 3-propan-2-yl-6-pyrazin-2-yl-1H-pyrimidine-2,4-dione
    • 3-(Propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • Inchi: 1S/C11H12N4O2/c1-7(2)15-10(16)5-8(14-11(15)17)9-6-12-3-4-13-9/h3-7H,1-2H3,(H,14,17)
    • InChI Key: AAKRIXLLXLVQGD-UHFFFAOYSA-N
    • SMILES: O=C1NC(C2C=NC=CN=2)=CC(N1C(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 365
  • Topological Polar Surface Area: 75.2
  • XLogP3: -0.5

3-(Propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
P220791-500mg
3-(propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
2097974-39-3
500mg
$ 320.00 2022-06-03
Life Chemicals
F1967-7733-2.5g
3-(propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
2097974-39-3 95%+
2.5g
$670.0 2023-09-06
Life Chemicals
F1967-7733-5g
3-(propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
2097974-39-3 95%+
5g
$1005.0 2023-09-06
Life Chemicals
F1967-7733-0.5g
3-(propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
2097974-39-3 95%+
0.5g
$318.0 2023-09-06
Life Chemicals
F1967-7733-0.25g
3-(propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
2097974-39-3 95%+
0.25g
$302.0 2023-09-06
Life Chemicals
F1967-7733-1g
3-(propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
2097974-39-3 95%+
1g
$335.0 2023-09-06
Life Chemicals
F1967-7733-10g
3-(propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
2097974-39-3 95%+
10g
$1407.0 2023-09-06
TRC
P220791-100mg
3-(propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
2097974-39-3
100mg
$ 95.00 2022-06-03
TRC
P220791-1g
3-(propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
2097974-39-3
1g
$ 475.00 2022-06-03

Additional information on 3-(Propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

3-(Propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

3-(Propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a complex organic compound with the CAS number 2097974-39-3. This compound belongs to the class of tetrahydropyrimidinediones, which are known for their diverse applications in pharmaceuticals and materials science. The molecule features a pyrimidine ring fused with a pyran-like structure, substituted with a propan-2-yl group at position 3 and a pyrazinyl group at position 6. These substituents significantly influence the compound's chemical properties and reactivity.

The synthesis of 3-(Propan-2-yl)-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high product quality.

One of the most notable applications of this compound is in the field of drug discovery. The tetrahydropyrimidinedione core is known to exhibit biological activity against various enzymes and receptors. Recent findings suggest that 3-(Propan-2-yl)-6-(pyrazin-2-y l)-1,2,3,4-tetrahydropyrimidine-2,4-dione may act as a potential inhibitor of certain kinases involved in cancer progression. This has sparked interest in further preclinical studies to evaluate its therapeutic potential.

In addition to its biological applications, this compound has shown promise in materials science. The pyrazine moiety within its structure contributes to its electronic properties, making it a candidate for use in organic electronics. Researchers are currently investigating its suitability as a component in organic photovoltaic devices and light-emitting diodes (OLEDs). Initial results indicate that the compound exhibits favorable charge transport properties under specific conditions.

The structural versatility of 3-(Propan - 1800 words omitted for brevity - 800 words remaining

Furthermore, recent advancements in computational chemistry have enabled detailed modeling of this compound's interaction with biological targets. Molecular docking studies have revealed potential binding modes that could be exploited for drug design purposes. These insights are particularly valuable for rational drug design strategies aimed at developing more effective therapeutic agents.

In conclusion, 3-(Propan - yl)-6-(pyrazin - yl)-1 , , , , -tetrahydro pyrimidinedione is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure and promising biological and electronic properties make it an exciting subject for ongoing research and development efforts.

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